Cas no 587-79-1 (4-Fluorodiphenylmethane)

4-Fluorodiphenylmethane (CAS 345-92-6) is a fluorinated aromatic compound with the molecular formula C₁₃H₁₁F. It features a diphenylmethane backbone substituted with a fluorine atom at the para position, enhancing its electronic and steric properties for specialized applications. This compound is commonly utilized as an intermediate in organic synthesis, particularly in pharmaceuticals, agrochemicals, and materials science. Its fluorine substitution improves metabolic stability and binding affinity in bioactive molecules. 4-Fluorodiphenylmethane exhibits high purity and consistent reactivity, making it suitable for precise synthetic routes. The compound is typically supplied as a crystalline solid with well-defined melting points, ensuring reliable performance in research and industrial processes.

4-Fluorodiphenylmethane structure

Product Name:4-Fluorodiphenylmethane

CAS No:587-79-1

MF:C₁₃H₁₁F

MW:186.224847078323

MDL:MFCD00464329

CID:826285

PubChem ID:87559166

Update Time:2025-06-07

4-Fluorodiphenylmethane Chemical and Physical Properties

Names and Identifiers

- 4-Fluorodiphenylmethane
- 1-Benzyl-4-fluorobenzene
- 1-fluoro-4-(phenylmethyl)benzene
- 1-fluoranyl-4-(phenylmethyl)benzene
- 4-fluoro-1-benzylbenzene
- 1-Benzyl-4-fluorobenzene #
- ADCBAIUWZPOIMC-UHFFFAOYSA-N
- 6129AE
- SBB090447
- PC9325
- FCH918142
- Benzene, 1-fluoro-4-(phenylmethyl)-
- VZ29096
- F0568
- A832018
- A826892
- SCHEMBL576416
- DB-053263
- DTXSID20345405
- PS-8470
- D90682
- 587-79-1
- AKOS006228401
- MFCD00464329
- CS-0313968
- MDL： MFCD00464329
- Inchi： 1S/C13H11F/c14-13-8-6-12(7-9-13)10-11-4-2-1-3-5-11/h1-9H,10H2
- InChI Key： ADCBAIUWZPOIMC-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CC1C=CC=CC=1

Computed Properties

Exact Mass: 186.08453
Monoisotopic Mass: 186.084478513g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.2
Topological Polar Surface Area: 0

Experimental Properties

Density: 1
Boiling Point: 132°C/14mmHg(lit.)
Refractive Index: 1.5540 to 1.5580
PSA: 0

4-Fluorodiphenylmethane Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
HazardClass：IRRITANT

4-Fluorodiphenylmethane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019089729-100g	1-Benzyl-4-fluorobenzene	587-79-1	95%	100g	$605.88	2023-09-01
Fluorochem	009194-1g	4-Fluorodiphenylmethane	587-79-1	99%	1g	￡24.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F156672-1g	4-Fluorodiphenylmethane	587-79-1	>95.0%(GC)	1g	¥236.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F156672-25G	4-Fluorodiphenylmethane	587-79-1	>95.0%(GC)	25g	¥3034.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F156672-5G	4-Fluorodiphenylmethane	587-79-1	>95.0%(GC)	5g	¥816.90	2023-09-02
Fluorochem	009194-5g	4-Fluorodiphenylmethane	587-79-1	99%	5g	￡76.00	2022-03-01
Fluorochem	009194-25g	4-Fluorodiphenylmethane	587-79-1	99%	25g	￡253.00	2022-03-01
Apollo Scientific	PC9325-5g	4-Fluorodiphenylmethane	587-79-1	95+%	5g	£81.00	2025-02-22
Apollo Scientific	PC9325-25g	4-Fluorodiphenylmethane	587-79-1	95+%	25g	£394.00	2025-02-22
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X62175-1g	1-Benzyl-4-fluorobenzene	587-79-1	≥95%(GC)	1g	¥198.0	2023-09-05